(3S*,4R*)-3-benzyl-1-[(1-ethyl-1H-pyrazol-4-yl)carbonyl]-4-methyl-4-piperidinol

• IUPAC Name: [(3S,4R)-3-benzyl-4-hydroxy-4-methylpiperidin-1-yl]-(1-ethylpyrazol-4-yl)methanone
• InChI: InChI=1S/C19H25N3O2/c1-3-22-13-16(12-20-22)18(23)21-10-9-19(2,24)17(14-21)11-15-7-5-4-6-8-15/h4-8,12-13,17,24H,3,9-11,14H2,1-2H3/t17-,19+/m0/s1
• InChI Key: VXVDMFSPQFYECO-PKOBYXMFSA-N
• Canonical SMILES: CCN1C=C(C=N1)C(=O)N2CCC(C(C2)CC3=CC=CC=C3)(C)O
• Isomeric SMILES: CCN1C=C(C=N1)C(=O)N2CC[C@@]([C@H](C2)CC3=CC=CC=C3)(C)O
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol

Description

(3S*,4R*)-3-benzyl-1-[(1-ethyl-1H-pyrazol-4-yl)carbonyl]-4-methyl-4-piperidinol is a chemical compound that has attracted the attention of researchers due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of (3S*,4R*)-3-benzyl-1-[(1-ethyl-1H-pyrazol-4-yl)carbonyl]-4-methyl-4-piperidinol is not fully understood. However, it has been suggested that this compound acts on the central nervous system by modulating the activity of certain neurotransmitters such as dopamine and glutamate. It has also been suggested that (3S*,4R*)-3-benzyl-1-[(1-ethyl-1H-pyrazol-4-yl)carbonyl]-4-methyl-4-piperidinol may exert its effects through its interaction with certain receptors such as the sigma-1 receptor.
Biochemical and Physiological Effects:
(3S*,4R*)-3-benzyl-1-[(1-ethyl-1H-pyrazol-4-yl)carbonyl]-4-methyl-4-piperidinol has been found to have various biochemical and physiological effects. This compound has been shown to increase the levels of certain neurotransmitters such as dopamine and norepinephrine in the brain. It has also been shown to reduce the levels of certain inflammatory markers such as TNF-alpha and IL-6. In addition, (3S*,4R*)-3-benzyl-1-[(1-ethyl-1H-pyrazol-4-yl)carbonyl]-4-methyl-4-piperidinol has been found to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using (3S*,4R*)-3-benzyl-1-[(1-ethyl-1H-pyrazol-4-yl)carbonyl]-4-methyl-4-piperidinol in lab experiments is its high yield and purity. This compound is also relatively stable and easy to handle. However, one of the limitations of using (3S*,4R*)-3-benzyl-1-[(1-ethyl-1H-pyrazol-4-yl)carbonyl]-4-methyl-4-piperidinol in lab experiments is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on (3S*,4R*)-3-benzyl-1-[(1-ethyl-1H-pyrazol-4-yl)carbonyl]-4-methyl-4-piperidinol. One potential direction is to further investigate the mechanism of action of this compound and its interaction with various receptors and neurotransmitters. Another potential direction is to explore the potential of (3S*,4R*)-3-benzyl-1-[(1-ethyl-1H-pyrazol-4-yl)carbonyl]-4-methyl-4-piperidinol as a treatment for various neurological and inflammatory conditions. Additionally, future research could focus on developing new synthesis methods for (3S*,4R*)-3-benzyl-1-[(1-ethyl-1H-pyrazol-4-yl)carbonyl]-4-methyl-4-piperidinol that improve yield and purity.

Synthesis Methods

(3S*,4R*)-3-benzyl-1-[(1-ethyl-1H-pyrazol-4-yl)carbonyl]-4-methyl-4-piperidinol has been synthesized using various methods. One such method involves the reaction of 4-methyl-4-piperidinol with benzyl chloride and 1-ethyl-1H-pyrazole-4-carbonyl chloride in the presence of a base such as potassium carbonate. Another method involves the reaction of 4-methyl-4-piperidinol with benzyl isocyanate and 1-ethyl-1H-pyrazole-4-carbonyl chloride in the presence of a base such as triethylamine. The yield of the product obtained using these methods is typically high, and the purity of the product can be improved through recrystallization.

Scientific Research Applications

(3S*,4R*)-3-benzyl-1-[(1-ethyl-1H-pyrazol-4-yl)carbonyl]-4-methyl-4-piperidinol has been studied for its potential applications in the field of medicine. This compound has been found to have anticonvulsant, analgesic, and anti-inflammatory properties. It has also been studied for its potential as a treatment for Parkinson's disease and as a neuroprotective agent. In addition, (3S*,4R*)-3-benzyl-1-[(1-ethyl-1H-pyrazol-4-yl)carbonyl]-4-methyl-4-piperidinol has been investigated for its potential as a radioligand for imaging studies.